Cas no 592-95-0 (Sulforaphene)

Sulforaphene structure

Product Name:Sulforaphene

CAS No:592-95-0

MF:C₆H₉NOS₂

MW:175.271758794785

CID:38615

PubChem ID:6433206

Update Time:2025-07-28

Sulforaphene Chemical and Physical Properties

Names and Identifiers

- Sulforaphene
- (E)-4-Isothiocyanato-1-(methylsulfinyl)-1-butene
- SULFORAPHENE, (-)-(RG) PrintBack
- 4-isothiocyanato-1-(methylsulfinyl)-1-buten
- 4-methylsulfinyl-3-butenyl isothiocyanate
- 4-Methylsulfinyl-3-butenyl-isothiocyanat (Sulphoraphen)
- L-SULFORAPHENE
- L-SULPHORAPHENE
- RAPHANIN
- sativin
- S-SULFORAPHENE
- SULFORAPHANE,DL-(SH)
- SULFORAPHENE,L
- (-)4-Isothiocyanato-4R-methylsulfinyl)-1-butene
- 4-isothiocyanato-1-methylsulfinylbut-1-ene
- 4-isothiocyanato-1-methylsulfinyl-but-1-ene
- Sulforaphen
- Sulphoraphen
- sulphoraphene
- 4-Isothiocyanato-1-(methylsulfinyl)-1-butene
- (R)-(E)-Sulforaphene
- (E)-4-isothiocyanato-1-methylsulfinylbut-1-ene
- 1-Methylsulfinylbutenyl isothiocyante
- 4-methylsulfinylbut-3-enylisothiocyanate
- ISOTHIOCYANIC ACID, 4-(METHYLSULFINYL)-3-BUTENYL ESTER
- NCO9MC39IO
- F21504
- (E)-4-Isothiocyanato-1-methylsulfinyl-
- AKOS006274434
- HY-N2450
- AKOS040760048
- (-)4-Isothiocyanato-4R-(methylsulfinyl)-1-butene
- 1-Butene, 4-isothiocyanato-1-(methylsulfinyl)-
- MS-22937
- CS-0022676
- UNII-NCO9MC39IO
- 592-95-0
- (1E)-4-isothiocyanato-1-methanesulfinylbut-1-ene
- 2404-46-8
- AC-34422
- Q7294040
- SCHEMBL2937706
- CHEMBL49659
- SCHEMBL994470
- DTXSID401028336
- FT-0776797
- QKGJFQMGPDVOQE-HWKANZROSA-N
- DA-48617
- Raphanin; Sulforaphen; (-)-Sulforaphene; 4-Isothiocyanato-1-(methylsulfinyl)-1-butene
- (1E)-4-isothiocyanato-1-(methylsulfinyl)-1-butene
- Inchi： 1S/C6H9NOS2/c1-10(8)5-3-2-4-7-6-9/h3,5H,2,4H2,1H3/b5-3+
- InChI Key： QKGJFQMGPDVOQE-HWKANZROSA-N
- SMILES： S(C)(/C=C/CCN=C=S)=O

Computed Properties

Exact Mass: 175.01300
Monoisotopic Mass: 175.01255626 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 4
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Molecular Weight: 175.3
XLogP3: 1.5
Topological Polar Surface Area: 80.7

Experimental Properties

Color/Form: Powder
Density: 1.2±0.1 g/cm3
Melting Point: N/A
Boiling Point: bp0.015 125-130°
Flash Point: 172.8 °C
Refractive Index: 1.566
Solubility: Chloroform (Slightly), DMSO (Slightly), Ethylacetate (Slightly), Methanol (Sligh
PSA: 80.73000
LogP: 2.23720
Specific Rotation: D19 -107° (c = 1.37 in chloroform); D14 -136° (c = 1.38 in alcohol)
FEMA: 2042

Sulforaphene Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Refrigerator, under inert atmosphere

Sulforaphene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	S699440-10mg	Sulforaphene	592-95-0		10mg	$ 213.00	2023-09-06
TRC	S699440-100mg	Sulforaphene	592-95-0		100mg	$ 1671.00	2023-09-06
MedChemExpress	HY-N2450-5mg	Sulforaphene	592-95-0	99.78%	5mg	￥800	2025-04-16
MedChemExpress	HY-N2450-10mg	Sulforaphene	592-95-0	99.78%	10mg	￥1200	2025-04-16
MedChemExpress	HY-N2450-20mg	Sulforaphene	592-95-0	98.01%	20mg	￥3430	2021-07-08
S e l l e c k ZHONG GUO	S0974-1mg	Sulforaphene	592-95-0		1mg	￥2039.31	2022-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	L912611-5mg	L-Sulforaphene	592-95-0	98%	5mg	￥1,859.40	2022-01-13
ChemScence	CS-0022676-5mg	Sulforaphene	592-95-0	99.26%	5mg	$90.0	2022-04-27
ChemScence	CS-0022676-10mg	Sulforaphene	592-95-0	99.26%	10mg	$150.0	2022-04-27
ChemScence	CS-0022676-20mg	Sulforaphene	592-95-0	98.01%	20mg	$343.0	2021-09-02

Sulforaphene Related Literature

1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
2. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
3. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

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